Cas no 15119-34-3 (3-Cyanocoumarin)

3-Cyanocoumarin Properties

Names and Identifiers

• 3-CYANOCOUMARIN
• 2-oxo-2h-1-benzopyran-3-carbonitril
• 2-oxo-2h-1-benzopyran-3-carbonitrile
• RARECHEM AB KA K004
• Coumarin-3-carbonitrile
• 2-oxochromene-3-carbonitrile
• Coumarin-3-carbonitrile, 97%
• 2-oxo-2H-chromene-3-carbonitrile
• 3-Cyano-coumarin
• 2H-1-Benzopyran-3-carbonitrile, 2-oxo-
• Coumarin, 3-cyano- (7CI,8CI)
• PubChem8675
• Maybridge1_000749
• Oprea1_612712
• 2-oxo-chromene-3-carbonitrile
• HMS543K01
• QKJALQPLNMEDAV-UHFFFAOYSA-N
• 2-oxo-1-benzopy
• +Expand

• MDL： MFCD00115699
• InChIKey： QKJALQPLNMEDAV-UHFFFAOYSA-N
• Inchi： 1S/C10H5NO2/c11-6-8-5-7-3-1-2-4-9(7)13-10(8)12/h1-5H
• SMILES： O1C(C(C#N)=C([H])C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 0142122

Computed Properties

• Exact Mass: 171.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.032
• Heavy Atom Count: 13
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.1

Experimental Properties

• LogP: 1.66468
• PSA: 54.00000
• Refractive Index: 1.621
• Boiling Point: 350.7 °C at 760 mmHg
• Melting Point: 184.0 to 188.0 deg-C
• Flash Point: 167.2 °C
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 358(DMSO)(lit.)
• Density: 1.34